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Compound of Interest

Compound Name: m-PEG4-azide

Cat. No.: B609253 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with m-PEG4-azide. Adherence to these procedures is

essential for ensuring laboratory safety and proper handling of this chemical.

I. Personal Protective Equipment (PPE)
Due to the potential hazards associated with azide compounds, including toxicity and the

potential for forming explosive materials, a stringent personal protective equipment protocol is

mandatory.[1]

Core PPE Requirements:

Hand Protection: Double-gloving is recommended. An inner layer of nitrile gloves should be

worn with an outer layer of heavy-duty, chemical-resistant gloves (e.g., butyl rubber).[1]

Gloves should be inspected before use and disposed of immediately if contaminated.[1]

Eye and Face Protection: Chemical splash goggles are required at all times.[1][2][3][4] When

there is a significant risk of splashing, a face shield must be worn in addition to goggles.[1][2]

[3][4][5]

Body Protection: A flame-resistant lab coat is the minimum requirement.[1][5] For procedures

with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.

[1]
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Footwear: Fully enclosed, chemical-resistant shoes are mandatory.[1][2]

Respiratory Protection:

All work with m-PEG4-azide should be conducted in a certified chemical fume hood to

minimize the inhalation of any potential dust or vapors.[1]

II. Quantitative Data
While a comprehensive Safety Data Sheet (SDS) with specific quantitative data for m-PEG4-
azide is not readily available, the following table summarizes key information for m-PEG4-
azide and related azide-containing compounds. This data should be used to inform a

conservative approach to safety.

Parameter Value/Guideline Compound Class Source

Molecular Formula C9H19N3O4 m-PEG4-azide [6][7]

Molecular Weight 233.26 g/mol m-PEG4-azide [7]

Physical Form Colorless oil m-PEG4-azide [7]

Storage Temperature -20°C m-PEG4-azide [6][8]

Azide Stability

The carbon-to-

nitrogen ratio should

ideally be ≥ 3 for

stability.

Organic Azides [9]

Azide Handling

Concentration

Should not exceed 1

M in solution.
Organic Azides [9]

III. Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Work Area: All handling of m-PEG4-azide must be performed in a certified chemical fume

hood.[1][9]
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Utensils: Use non-metal spatulas (e.g., ceramic or plastic) for handling the solid compound

to avoid the formation of shock-sensitive metal azides.[1]

Weighing: Tare a clean, dry vial on an analytical balance. Carefully transfer the desired

amount of m-PEG4-azide to the vial using a non-metal spatula.

2. Dissolution:

Solvent Selection: m-PEG4-azide is soluble in dichloromethane (DCM), tetrahydrofuran

(THF), acetonitrile, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO).[7] Avoid

using halogenated solvents like dichloromethane with azides due to the potential formation

of explosive di- and tri-azidomethane.[9]

Procedure: In the chemical fume hood, add the desired solvent to the vial containing the m-
PEG4-azide. Cap the vial and gently swirl or vortex to dissolve the compound completely.

3. Reaction Setup:

Vessel: Use clean, dry glassware for the reaction.

Inert Atmosphere: If the reaction is sensitive to air or moisture, use standard techniques to

establish an inert atmosphere (e.g., nitrogen or argon).

Addition: Add the m-PEG4-azide solution to the reaction vessel using a clean syringe or

cannula.

Temperature Control: If heating is required, use a well-calibrated heating mantle or oil bath

with a temperature controller. Avoid excessive heating of azide compounds.[1]

IV. Disposal Plan
The primary objective of the disposal procedure is to safely manage the azide-containing

waste.[9] Direct disposal of untreated m-PEG4-azide is not recommended.[9]

1. Waste Segregation and Collection:

Designated Waste Container: All waste containing m-PEG4-azide, including unused

compound, solutions, and contaminated materials (e.g., pipette tips, gloves), must be
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collected in a dedicated, clearly labeled hazardous waste container.[9]

Container Material: Use non-metal containers (e.g., glass or polyethylene) to prevent the

formation of metal azides.[9]

Labeling: The container must be clearly labeled as "Hazardous Waste: Contains Organic

Azide".

2. Decontamination of Labware:

Rinsing: Reusable labware should be rinsed with a suitable solvent (e.g., ethanol or

isopropanol) to remove residual m-PEG4-azide.[10]

Rinse Collection: The rinse solvent must be collected as hazardous liquid waste.[10]

Washing: After the initial solvent rinse, wash the labware with soap and water.[10]

3. Disposal of Waste Containers:

Once full, ensure waste containers are securely sealed and properly labeled.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.[10]

Crucially, never pour any waste containing azides down the drain.[1][9] This is to avoid the

formation of potentially explosive metal azides in the plumbing.[1][9]

V. Mandatory Visualizations
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Caption: Operational workflow for handling m-PEG4-azide.
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Caption: Logical relationship of safety precautions for m-PEG4-azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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